3-(4-chlorophenyl)-5-methyl-N-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-5-methyl-N-(3-methylphenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H17ClN4O3/c1-12-4-3-5-14(10-12)23-19(27)16-11-25(2)18-17(16)24-21(29)26(20(18)28)15-8-6-13(22)7-9-15/h3-11H,1-2H3,(H,23,27)(H,24,29)
• InChI Key: CUJLWQRFBNUBNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(C3=C2NC(=O)N(C3=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H17ClN4O3
• Molecular Weight: 408.8 g/mol
• CAS No.: 921805-64-3

Description

The compound features a pyrrolo[3,2-d]pyrimidine core substituted with a 4-chlorophenyl group at position 3, a methyl group at position 5, and a 3-methylphenyl carboxamide at position 6. Pyrrolo[3,2-d]pyrimidines are heterocyclic systems widely explored in medicinal chemistry due to their structural mimicry of purines, enabling interactions with enzymes and receptors involved in nucleotide metabolism and signaling pathways . This scaffold is frequently modified to optimize pharmacokinetic and pharmacodynamic properties, particularly in anticancer and kinase inhibitor applications .

The 4-chlorophenyl substituent enhances lipophilicity and target binding, while the 3-methylphenyl carboxamide contributes to solubility and steric interactions. The methyl group at position 5 may reduce metabolic degradation, as seen in related N5-substituted analogues .

Comparison with Similar Compounds

Comparison with Structural Analogues

Table 1: Impact of Substituents on Inhibitory Activity (KDR Inhibition)

Compound ID	Substituent at 3'	Linker (X)	IC50 (nM)	Reference
Target Compound	4-chlorophenyl	Carboxamide	Not reported	N/A
Compound 16 (Ref)	3'-CF₃-phenyl	O	33
Compound 12 (Ref)	3'-CF₃-phenyl	S	110
Compound 13 (Ref)	3'-CF₃-phenyl	NH	1400

Key Findings :

• Bulky electron-withdrawing groups (e.g., CF₃) at the 3'-position enhance activity, as seen in Compound 16 (IC50 = 33 nM) . The target compound’s 4-chlorophenyl group, though less bulky, may balance potency and selectivity.
• Linker atoms significantly influence activity: Oxygen linkers (e.g., Compound 16) outperform sulfur or nitrogen analogues due to improved electronic and steric compatibility .

Toxicity and Maximum Tolerated Dose (MTD)

Table 2: Toxicity Profiles of Pyrrolo[3,2-d]pyrimidine Analogues

Compound ID	N5 Substituent	MTD (mg/kg)	Antiproliferative Activity (IC50)	Reference
Target Compound	Methyl	Not reported	Not reported	N/A
Compound 7 (Ref)	H	10	Low µM range
Compound 9 (Ref)	Tosyl	40	Sub-µM range
LY231514 (Ref)	-	5	Phase II candidate

Key Findings :

• N5 substitution modulates toxicity. For example, adding a toluenesulfonyl group (Compound 9) increased MTD from 10 to 40 mg/kg while retaining activity . The target compound’s 5-methyl group may similarly improve tolerability compared to unsubstituted derivatives.

Key Findings :

• The target compound’s synthesis likely follows established alkylation or coupling protocols, similar to intermediates in and .
• Challenges in N5 alkylation (e.g., incomplete reactions) are mitigated using strong bases like NaH .

Enzyme Inhibition and Selectivity

While specific Ki values for the target compound are unavailable, highlights that 5-substituted pyrrolo[3,2-d]pyrimidines exhibit nanomolar inhibition against folate-dependent enzymes. For example:

• Compound A (5-CH₃) : Ki = 0.8 nM (DHFR inhibition)
• Compound B (5-Cl) : Ki = 2.3 nM (TS inhibition)

The target compound’s 5-methyl group may enhance selectivity for thymidylate synthase (TS) over dihydrofolate reductase (DHFR), a trend observed in related structures .